Cas no 2109648-71-5 (1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester
• CAS No: 2109648-71-5
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5296714
• Update Time: 2025-05-19

1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester

• Inchi： 1S/C10H11N3O2S/c1-3-15-10(14)9-8(11-13-12-9)7-5-4-6(2)16-7/h4-5H,3H2,1-2H3,(H,11,12,13)
• InChI Key： TVSUBFDIUFIAMD-UHFFFAOYSA-N
• SMILES： N1C(C2SC(C)=CC=2)=C(C(OCC)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester

Introduction to 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester (CAS No. 2109648-71-5)

1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester (CAS No. 2109648-71-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a triazole ring and a thienyl substituent. These structural elements contribute to its potential biological activities and make it an attractive candidate for various applications in drug discovery and development.

The chemical structure of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester can be represented as follows: C₁₂H₁₃N₃O₂S. The presence of the triazole ring imparts significant stability and reactivity to the molecule, while the thienyl group enhances its lipophilicity and bioavailability. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. This makes it a potential candidate for developing new anticancer agents that target specific molecular mechanisms involved in cancer progression.

The synthetic accessibility of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester is another factor contributing to its widespread use in research. The compound can be synthesized using well-established methods such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a highly efficient and versatile reaction for constructing triazole-containing molecules. This synthetic route allows for easy modification of the molecule's structure to explore its biological activities further.

In terms of safety and toxicity profiles, preliminary studies suggest that 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical evaluations are necessary to fully understand its safety profile and potential side effects. These studies will be crucial for advancing the compound into clinical trials and ultimately bringing it to market as a novel therapeutic agent.

The potential applications of 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been explored for its use in developing functional materials with unique properties. For example, its ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and sensing technologies.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-methyl-2-thienyl)-, ethyl ester (CAS No. 2109648-71-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.